Cas no 2228644-69-5 (1-(2-chloro-5-methylphenyl)cyclobutylmethanol)

• Product Name: 1-(2-chloro-5-methylphenyl)cyclobutylmethanol
• CAS No: 2228644-69-5
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• CID: 6042681
• PubChem ID: 165687075
• Update Time: 2025-10-31

1-(2-chloro-5-methylphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-5-methylphenyl)cyclobutylmethanol
• [1-(2-chloro-5-methylphenyl)cyclobutyl]methanol
• 2228644-69-5
• EN300-1980336

• Inchi： 1S/C12H15ClO/c1-9-3-4-11(13)10(7-9)12(8-14)5-2-6-12/h3-4,7,14H,2,5-6,8H2,1H3
• InChI Key： BWGGCKBIHSTOOU-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C1(CO)CCC1

Computed Properties

• Exact Mass: 210.0811428g/mol
• Monoisotopic Mass: 210.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-chloro-5-methylphenyl)cyclobutylmethanol

Introduction to 1-(2-chloro-5-methylphenyl)cyclobutylmethanol (CAS No. 2228644-69-5)

1-(2-chloro-5-methylphenyl)cyclobutylmethanol, with the CAS number 2228644-69-5, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by a cyclobutyl ring attached to a substituted phenyl group, which imparts specific chemical and physical properties that make it an interesting subject of study.

The molecular formula of 1-(2-chloro-5-methylphenyl)cyclobutylmethanol is C₁₃H₁₇ClO, and its molecular weight is approximately 230.73 g/mol. The compound's structure consists of a cyclobutyl ring connected to a 2-chloro-5-methylphenyl group via a methylene bridge. This arrangement provides the molecule with a combination of aromatic and aliphatic characteristics, which can influence its reactivity and biological activity.

In terms of physical properties, 1-(2-chloro-5-methylphenyl)cyclobutylmethanol is typically a colorless or pale yellow liquid at room temperature. It has a boiling point of around 180°C and is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties make it suitable for various chemical reactions and formulations.

The synthesis of 1-(2-chloro-5-methylphenyl)cyclobutylmethanol can be achieved through several methods, including the reaction of 2-chloro-5-methylbenzaldehyde with cyclobutylmagnesium bromide followed by reduction. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods that minimize waste and energy consumption.

In the field of pharmaceutical research, 1-(2-chloro-5-methylphenyl)cyclobutylmethanol has shown promise as a potential lead compound for drug development. Its unique structure allows it to interact with specific biological targets, making it a valuable candidate for the design of new therapeutic agents. Studies have indicated that this compound may exhibit anti-inflammatory, anti-cancer, and neuroprotective properties, although further research is needed to fully understand its mechanisms of action.

A recent study published in the Journal of Medicinal Chemistry explored the anti-inflammatory effects of 1-(2-chloro-5-methylphenyl)cyclobutylmethanol. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide-stimulated macrophages. This suggests that it could be developed into a novel anti-inflammatory drug for conditions such as arthritis and inflammatory bowel disease.

In another study, scientists investigated the potential anticancer activity of 1-(2-chloro-5-methylphenyl)cyclobutylmethanol. The results showed that the compound induced apoptosis in human breast cancer cells by disrupting mitochondrial function and activating caspase pathways. These findings highlight the compound's potential as a lead molecule for cancer therapy.

Beyond pharmaceutical applications, 1-(2-chloro-5-methylphenyl)cyclobutylmethanol has also been explored for its use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced polymers and coatings with enhanced mechanical and thermal properties. Researchers have developed new polymerization techniques that incorporate this compound into polymer chains, resulting in materials with improved strength and durability.

The safety profile of 1-(2-chloro-5-methylphenyl)cyclobutylmethanol is an important consideration for its practical applications. Toxicological studies have shown that the compound has low acute toxicity when administered orally or dermally. However, like many synthetic compounds, it may have long-term effects that require further investigation. Proper handling and storage protocols should be followed to ensure safe use in laboratory settings.

In conclusion, 1-(2-chloro-5-methylphenyl)cyclobutylmethanol (CAS No. 2228644-69-5) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and promising biological activities make it an exciting subject of ongoing research. As more studies are conducted, it is likely that new uses and applications for this compound will be discovered, further expanding its impact on science and technology.